N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-N-[2-(diethylamino)ethyl]amine

• Molecular Formula: C17H27ClN2O2
• Molecular Weight: 326.9 g/mol
• IUPAC Name: N-[(3-chloro-5-methoxy-4-prop-2-enoxyphenyl)methyl]-N//',N//'-diethylethane-1,2-diamine
• InChI: InChI=1S/C17H27ClN2O2/c1-5-10-22-17-15(18)11-14(12-16(17)21-4)13-19-8-9-20(6-2)7-3/h5,11-12,19H,1,6-10,13H2,2-4H3
• InChI Key: RWOSTTHPUCSUBA-UHFFFAOYSA-N
• SMILES: CCN(CC)CCNCC1=CC(=C(C(=C1)Cl)OCC=C)OC

Description

N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-N-[2-(diethylamino)ethyl]amine is a chemical compound that belongs to the class of tertiary amines. This compound has been synthesized for various scientific research applications, including its use as a reagent in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-N-[2-(diethylamino)ethyl]amine is not fully understood. However, it is believed that this compound acts as a ligand for certain receptors in the brain and central nervous system. This can lead to changes in neurotransmitter release and ultimately affect various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-N-[2-(diethylamino)ethyl]amine are still being studied. However, it is believed that this compound can affect various physiological processes, including mood, cognition, and behavior. It has also been shown to have potential anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-N-[2-(diethylamino)ethyl]amine is its versatility in scientific research applications. This compound can be used as a reagent in the synthesis of other compounds, as well as a tool for studying the mechanism of action of certain drugs. However, one of the limitations of this compound is its potential toxicity. Careful handling and proper safety precautions should be taken when working with this compound in a laboratory setting.

Future Directions

There are several future directions for research involving N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-N-[2-(diethylamino)ethyl]amine. One area of research is the development of new drugs that target the receptors that this compound binds to. Another area of research is the study of the potential anti-inflammatory and anti-cancer properties of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.
Conclusion:
In conclusion, N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-N-[2-(diethylamino)ethyl]amine is a versatile chemical compound that has been synthesized for various scientific research applications. Its mechanism of action, biochemical and physiological effects, and potential future directions for research make it an interesting compound to study. However, caution should be taken when working with this compound in a laboratory setting due to its potential toxicity.

Synthesis Methods

The synthesis of N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-N-[2-(diethylamino)ethyl]amine involves the reaction of 3-chloro-5-methoxybenzyl chloride with allylamine in the presence of a base. The resulting product is then reacted with diethylamine to form the final compound. The synthesis method is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

N-[4-(allyloxy)-3-chloro-5-methoxybenzyl]-N-[2-(diethylamino)ethyl]amine has been used in various scientific research applications. One of the main applications is its use as a reagent in the synthesis of other compounds. This compound has also been used in the development of new drugs and as a tool for studying the mechanism of action of certain drugs.